Cas no 2309733-25-1 (6-\u200bChloro-\u200b3,\u200b8-\u200bdimethyl-2,\u200b4(1H,\u200b3H)\u200b-\u200bquinazolinedione)

• Product Name: 6-\u200bChloro-\u200b3,\u200b8-\u200bdimethyl-2,\u200b4(1H,\u200b3H)\u200b-\u200bquinazolinedione
• CAS No: 2309733-25-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5729696
• PubChem ID: 66906349
• Update Time: 2025-06-13

6-\u200bChloro-\u200b3,\u200b8-\u200bdimethyl-2,\u200b4(1H,\u200b3H)\u200b-\u200bquinazolinedione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1097111
• 6-chloro-3,8-dimethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 2309733-25-1
• AKOS040713147
• 6-chloro-3,8-dimethyl-1H-quinazoline-2,4-dione
• EN300-6489186
• 6-\u200bChloro-\u200b3,\u200b8-\u200bdimethyl-2,\u200b4(1H,\u200b3H)\u200b-\u200bquinazolinedione

• Inchi： 1S/C10H9ClN2O2/c1-5-3-6(11)4-7-8(5)12-10(15)13(2)9(7)14/h3-4H,1-2H3,(H,12,15)
• InChI Key： CMWNGAZXXUUJCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(N(C)C(N2)=O)=O

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-\u200bChloro-\u200b3,\u200b8-\u200bdimethyl-2,\u200b4(1H,\u200b3H)\u200b-\u200bquinazolinedione

Research Brief on 6-Chloro-3,8-dimethyl-2,4(1H,3H)-quinazolinedione (CAS: 2309733-25-1): Recent Advances and Applications

6-Chloro-3,8-dimethyl-2,4(1H,3H)-quinazolinedione (CAS: 2309733-25-1) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Quinazoline derivatives are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The structural motif of 6-Chloro-3,8-dimethyl-2,4(1H,3H)-quinazolinedione, characterized by a chloro substituent at the 6-position and methyl groups at the 3- and 8-positions, has been shown to enhance its binding affinity to specific biological targets. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and drug development.

One of the most notable advancements in the study of 6-Chloro-3,8-dimethyl-2,4(1H,3H)-quinazolinedione is its identification as a potent inhibitor of protein kinases involved in cancer cell proliferation. In vitro studies have demonstrated that this compound exhibits selective inhibition against certain kinase isoforms, making it a promising candidate for targeted cancer therapy. Additionally, its antimicrobial properties have been investigated, with results indicating efficacy against a range of Gram-positive and Gram-negative bacteria. These findings underscore the compound's potential as a multifunctional agent in addressing both oncological and infectious diseases.

The synthesis of 6-Chloro-3,8-dimethyl-2,4(1H,3H)-quinazolinedione typically involves multi-step reactions, including cyclization and halogenation processes. Recent improvements in synthetic methodologies have focused on reducing the use of hazardous reagents and optimizing reaction conditions to achieve higher yields and greener chemistry. For instance, the application of microwave-assisted synthesis has been reported to significantly shorten reaction times while maintaining high product purity. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 6-Chloro-3,8-dimethyl-2,4(1H,3H)-quinazolinedione (CAS: 2309733-25-1) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities and recent synthetic advancements highlight its potential as a lead compound for the development of novel therapeutics. Future research should focus on further elucidating its mechanism of action, exploring its pharmacokinetic properties, and evaluating its efficacy in preclinical models. Such efforts will be instrumental in translating this compound from the laboratory to clinical applications, ultimately contributing to the advancement of chemical biology and drug discovery.